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Compound of Interest

Compound Name: 2-Acetyl-1-pyrroline

Cat. No.: B057270

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2-Acetyl-1-pyrroline in a laboratory setting. The information
is intended for researchers, scientists, and professionals in drug development to ensure safe
and compliant laboratory practices.

Quantitative Data Summary

The following table summarizes the key quantitative data for 2-Acetyl-1-pyrroline. It is
important to note that specific occupational exposure limits have not been established by major
regulatory agencies. Therefore, it is crucial to handle this chemical with a high degree of

caution, implementing the principle of keeping exposure as low as reasonably achievable
(ALARA).
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Parameter Value Reference
Chemical Formula CeHsNO [1]
Molecular Weight 111.14 g/mol [1]

CAS Number 85213-22-5 [2]
Appearance Colorless to pale yellow liquid [3]

Boiling Point 182.9 °C at 760 mmHg

Flash Point 66.2 °C (151.1 °F) [4]

Occupational Exposure Limits Not established by OSHA,

(OELs) NIOSH, or ACGIH BIeIE]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure to 2-Acetyl-1-pyrroline. The
following table outlines the recommended PPE for various body parts.
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Body Part

Recommended PPE

Specifications and Best
Practices

Hands

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are recommended. Given the
lack of specific permeation
data for 2-Acetyl-1-pyrroline, it
is advisable to use gloves with
a thickness of at least 5 mils
and to change them
immediately after any contact
with the chemical. For
prolonged or immersive
contact, heavier-duty gloves
should be considered.[9][10]

Eyes/Face

Safety goggles and face shield

Use tightly sealed chemical
safety goggles that meet ANSI
Z87.1 standards. A face shield
should be worn in conjunction
with goggles when there is a

significant risk of splashing.

Body

Laboratory coat or chemical-

resistant apron

A standard laboratory coat
should be worn at all times.
For procedures with a higher
risk of splashes, a chemical-
resistant apron or coveralls
should be worn over the lab

coat.

Respiratory

Use in a well-ventilated area or

with local exhaust ventilation

A certified chemical fume hood
is the preferred engineering
control to minimize inhalation
exposure. If a fume hood is not
available, work in a well-
ventilated area and consider
using a NIOSH-approved

respirator with an organic
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vapor cartridge if there is a
potential for generating
aerosols or high

concentrations of vapor.

Operational Plan: Step-by-Step Handling Procedure

The following protocol outlines a safe and systematic approach to handling 2-Acetyl-1-
pyrroline from receipt to disposal.

1. Pre-Handling and Preparation:

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment, considering the quantity of 2-Acetyl-1-pyrroline to be used and the
potential for exposure.

o Fume Hood Verification: Ensure the chemical fume hood is functioning correctly (check
airflow monitor).

o Gather Materials: Assemble all necessary equipment, including PPE, spill containment
materials (absorbent pads, sand), and waste containers.

o Labeling: Ensure all containers for solutions and waste are clearly and accurately labeled.
2. Handling the Chemical:

» Don PPE: Put on all required personal protective equipment before entering the designated
handling area.

e Work in Fume Hood: All manipulations of 2-Acetyl-1-pyrroline, including weighing,
transferring, and mixing, must be performed inside a certified chemical fume hood.

e Avoid Inhalation and Contact: Handle the chemical carefully to avoid generating aerosols or
vapors. Prevent any contact with skin, eyes, and clothing.

o Use Appropriate Equipment: Use glassware and equipment that are clean, dry, and
compatible with 2-Acetyl-1-pyrroline.
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3. Post-Handling and Decontamination:

o Clean Work Area: After completing the work, decontaminate the work surface in the fume
hood with an appropriate cleaning agent (e.g., a mild detergent solution followed by water),
ensuring to collect the cleaning materials as hazardous waste.

o Doff PPE: Remove PPE in the correct order to avoid cross-contamination (gloves first, then
face shield/goggles, then lab coat).

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

4. Spill Response:

o Evacuate: In case of a large spill, evacuate the immediate area and alert others.

o Containment: For small spills within a fume hood, contain the spill with absorbent materials.

o Cleanup: Wearing appropriate PPE, carefully clean up the spill using absorbent pads or
sand. Place all contaminated materials in a sealed, labeled hazardous waste container.

o Ventilation: Ensure the area is well-ventilated during and after cleanup.

Disposal Plan

Proper disposal of 2-Acetyl-1-pyrroline and associated waste is crucial to protect the
environment and comply with regulations.

1. Waste Segregation:

 Liquid Waste: Collect all liquid waste containing 2-Acetyl-1-pyrroline in a designated,
sealed, and clearly labeled hazardous waste container. The container should be compatible
with the chemical.

o Solid Waste: All solid waste contaminated with 2-Acetyl-1-pyrroline, including used gloves,
absorbent materials, and empty containers, must be collected in a separate, sealed, and
labeled hazardous waste container.[11]
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o Empty Containers: "Empty" containers that held 2-Acetyl-1-pyrroline must be treated as
hazardous waste unless they have been triple-rinsed with a suitable solvent. The rinsate
must be collected as hazardous liquid waste.

2. Storage of Waste:
» Store hazardous waste containers in a designated satellite accumulation area.[12]
e Ensure containers are kept closed except when adding waste.

e Do not accumulate large quantities of waste. Arrange for timely disposal through your
institution's environmental health and safety (EHS) office.

3. Disposal Procedure:
 All disposal must be conducted in accordance with local, state, and federal regulations.[13]

» Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous
waste. Do not pour 2-Acetyl-1-pyrroline down the drain.[12]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2-Acetyl-1-
pyrroline.
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Caption: Workflow for the safe handling of 2-Acetyl-1-pyrroline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b057270?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/2-Acetyl-1-pyrroline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Acetyl-1-pyrroline
https://cymitquimica.com/cas/85213-22-5/
https://www.thegoodscentscompany.com/data/rw1583501.html
https://www.nrc.gov/docs/ml0322/ml032240107.pdf
https://www.cdc.gov/niosh/docs/2005-149/pdfs/2005-149.pdf
https://www.cdc.gov/niosh/npg/default.html
https://www.acgih.org/science/tlv-bei-guidelines/documentation-publications-and-data/substances-and-agents-listing/
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://www.bcp.fu-berlin.de/en/chemie/chemie/service/MV/Nutzerinfos/Entsorgung.html
https://www.bcp.fu-berlin.de/en/chemie/chemie/service/MV/Nutzerinfos/Entsorgung.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b057270#personal-protective-equipment-for-handling-2-acetyl-1-pyrroline
https://www.benchchem.com/product/b057270#personal-protective-equipment-for-handling-2-acetyl-1-pyrroline
https://www.benchchem.com/product/b057270#personal-protective-equipment-for-handling-2-acetyl-1-pyrroline
https://www.benchchem.com/product/b057270#personal-protective-equipment-for-handling-2-acetyl-1-pyrroline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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